Cas no 72659-75-7 (6''-acetylhyperoside)
6''-acetylhyperoside structure
Product Name:6''-acetylhyperoside
CAS No:72659-75-7
MF:C23H22O13
MW:506.412988185883
CID:2047593
PubChem ID:25230434
Update Time:2025-04-21
6''-acetylhyperoside Chemical and Physical Properties
Names and Identifiers
-
- 6''-acetylhyperoside
- 6''-O-Ac-Hyperin
- 6''-O-acetylhyperoside
- quercetin 3-(6''-O-acetylgalactoside)
- quercetin 3-O-(6''-acetyl)-beta-D-galactopyranoside
- quercetin 3-O-(6''-O-acetyl)-beta-D-galactopyranoside
- quercetin-3-O-(6''-O-acetyl)-galactoside
- CS-0159619
- 72659-75-7
- 6'-O-Acetylhyperoside
- CHEMBL559041
- HY-N9383
- DA-49909
- [(2R,3R,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl acetate
- 6''-Acetylhyperin
-
- Inchi: 1S/C23H22O13/c1-8(24)33-7-15-17(29)19(31)20(32)23(35-15)36-22-18(30)16-13(28)5-10(25)6-14(16)34-21(22)9-2-3-11(26)12(27)4-9/h2-6,15,17,19-20,23,25-29,31-32H,7H2,1H3/t15-,17+,19+,20-,23+/m1/s1
- InChI Key: IGLUNMMNDNWZOA-QZGPLKIZSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O
Computed Properties
- Exact Mass: 506.10604075g/mol
- Monoisotopic Mass: 506.10604075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 861
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 213Ų
6''-acetylhyperoside Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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